N-{2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-(3-chloro-4-fluoroanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H10ClFN2O2S/c14-9-6-8(3-4-10(9)15)17-12(18)7-16-13(19)11-2-1-5-20-11/h1-6H,7H2,(H,16,19)(H,17,18)
• InChI Key: KOFMTXHJGULDLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H10ClFN2O2S
• Molecular Weight: 312.75 g/mol

Description

N-{2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as CFTR corrector, and it has been shown to have promising results in treating cystic fibrosis, a genetic disorder that affects the respiratory and digestive systems. In

Mechanism of Action

CFTR corrector works by binding to a specific site on the CFTR protein, which helps to stabilize its structure and improve its function. This allows the CFTR protein to be transported to the cell membrane where it can regulate the movement of ions, such as chloride and bicarbonate. This, in turn, helps to improve the function of the respiratory and digestive systems.
Biochemical and Physiological Effects
CFTR corrector has been shown to have several biochemical and physiological effects. It improves the function of the CFTR protein, which leads to improved respiratory and digestive function in patients with cystic fibrosis. It also helps to reduce inflammation in the lungs, which is a common complication of cystic fibrosis. Additionally, CFTR corrector has been shown to have a low toxicity profile, which makes it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

CFTR corrector has several advantages for lab experiments. It has a well-defined mechanism of action, which makes it easier to study its effects on the CFTR protein. It also has a low toxicity profile, which makes it safer to use in lab experiments. However, one of the limitations of CFTR corrector is that it is a relatively new compound, and more research is needed to fully understand its effects on the CFTR protein.

Future Directions

There are several future directions for CFTR corrector. One area of research is to optimize the synthesis method to improve the yield and purity of the compound. Another area of research is to study the long-term effects of CFTR corrector on patients with cystic fibrosis. Additionally, CFTR corrector has potential applications in other diseases that are caused by protein misfolding, such as Alzheimer's disease and Parkinson's disease. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis method of CFTR corrector involves several steps. The first step is the preparation of 3-chloro-4-fluoroaniline, which is then reacted with 2-oxoethyl thiophene carboxylic acid to form N-{2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide. This compound is then purified using various techniques, such as recrystallization or chromatography, to obtain a high-purity product.

Scientific Research Applications

CFTR corrector has been extensively studied for its potential applications in treating cystic fibrosis. Cystic fibrosis is caused by a mutation in the cystic fibrosis transmembrane conductance regulator (CFTR) gene, which results in the production of a defective CFTR protein. CFTR corrector works by correcting the folding and trafficking of the CFTR protein, which improves its function in the cell membrane. This leads to improved respiratory and digestive function in patients with cystic fibrosis.